![molecular formula C12H8F2O2 B6373358 2-Fluoro-4-(4-fluoro-2-hydroxyphenyl)phenol, 95% CAS No. 1261997-71-0](/img/structure/B6373358.png)
2-Fluoro-4-(4-fluoro-2-hydroxyphenyl)phenol, 95%
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Overview
Description
2-Fluoro-4-(4-fluoro-2-hydroxyphenyl)phenol, 95% (2F4F2HPP) is a chemical compound with a wide range of scientific research applications. It has been studied extensively in the fields of organic synthesis, chemical biology, and biochemistry. 2F4F2HPP has a variety of biochemical and physiological effects and is used in a variety of laboratory experiments.
Scientific Research Applications
2-Fluoro-4-(4-fluoro-2-hydroxyphenyl)phenol, 95% has been used in a variety of scientific research applications. It has been used as a model compound for studying the effects of fluorine substitution on the reactivity of phenols. It has also been used to study the reactivity of phenols in organic syntheses. Additionally, 2-Fluoro-4-(4-fluoro-2-hydroxyphenyl)phenol, 95% has been used in the development of chemical probes for studying the structure and function of proteins.
Mechanism of Action
2-Fluoro-4-(4-fluoro-2-hydroxyphenyl)phenol, 95% acts as a proton donor in organic reactions. It is capable of donating protons to other molecules, which leads to the formation of new molecules. This process is known as proton transfer. Additionally, 2-Fluoro-4-(4-fluoro-2-hydroxyphenyl)phenol, 95% can act as a nucleophile in organic reactions. This means that it can react with other molecules to form new molecules.
Biochemical and Physiological Effects
2-Fluoro-4-(4-fluoro-2-hydroxyphenyl)phenol, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cells and to reduce inflammation. Additionally, it has been shown to inhibit the activity of certain enzymes and to have antibacterial and antifungal properties.
Advantages and Limitations for Lab Experiments
2-Fluoro-4-(4-fluoro-2-hydroxyphenyl)phenol, 95% is a useful compound for laboratory experiments due to its low cost and availability. Additionally, it is relatively easy to synthesize and has a wide range of applications. However, it can be difficult to control the purity of 2-Fluoro-4-(4-fluoro-2-hydroxyphenyl)phenol, 95%, which can be a limitation for certain experiments. Additionally, it is important to exercise caution when handling 2-Fluoro-4-(4-fluoro-2-hydroxyphenyl)phenol, 95%, as it is a hazardous material.
Future Directions
There are a variety of potential future directions for 2-Fluoro-4-(4-fluoro-2-hydroxyphenyl)phenol, 95%. One potential direction is to use it as a starting material for the synthesis of other compounds with potential therapeutic applications. Additionally, it could be used to develop new chemical probes for studying proteins. Additionally, 2-Fluoro-4-(4-fluoro-2-hydroxyphenyl)phenol, 95% could be used to study the reactivity of phenols in organic syntheses. Finally, it could be used to study the effects of fluorine substitution on the reactivity of phenols.
Synthesis Methods
2-Fluoro-4-(4-fluoro-2-hydroxyphenyl)phenol, 95% is synthesized through a two-step process. The first step involves the reaction of 4-fluoro-2-hydroxybenzaldehyde with 2-fluorophenol in the presence of a base catalyst. This reaction results in the formation of 4-fluoro-2-hydroxy-2-fluorophenol. The second step involves the reaction of the 4-fluoro-2-hydroxy-2-fluorophenol with sodium hydroxide to form 2-Fluoro-4-(4-fluoro-2-hydroxyphenyl)phenol, 95%.
properties
IUPAC Name |
2-fluoro-4-(4-fluoro-2-hydroxyphenyl)phenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8F2O2/c13-8-2-3-9(12(16)6-8)7-1-4-11(15)10(14)5-7/h1-6,15-16H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZELVEUVVMWAIA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=C(C=C(C=C2)F)O)F)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8F2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30684190 |
Source
|
Record name | 3',4-Difluoro[1,1'-biphenyl]-2,4'-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30684190 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261997-71-0 |
Source
|
Record name | 3',4-Difluoro[1,1'-biphenyl]-2,4'-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30684190 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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